Cas no 878680-54-7 (5-Azepan-1-ylmethyl-furan-2-carboxylic acid)

• Product Name: 5-Azepan-1-ylmethyl-furan-2-carboxylic acid
• CAS No: 878680-54-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 1073514
• PubChem ID: 6489060
• Update Time: 2025-04-20

5-Azepan-1-ylmethyl-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Azepan-1-ylmethyl-furan-2-carboxylic acid
• 5-(azepan-1-ylmethyl)-2-furoic acid
• AKOS000101997
• 878680-54-7
• DTXSID40424605
• CS-0366966
• 5-(1-azepanylmethyl)-2-furoic acid
• BB 0220693
• 5-[(azepan-1-yl)methyl]furan-2-carboxylic acid
• 5-(azepan-1-ylmethyl)furan-2-carboxylic acid
• STK501045
• ALBB-004542

• MDL： MFCD06803204
• Inchi： 1S/C12H17NO3/c14-12(15)11-6-5-10(16-11)9-13-7-3-1-2-4-8-13/h5-6H,1-4,7-9H2,(H,14,15)
• InChI Key： OENIIOJDDXNNDW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1CCCCCC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.544